Cas no 2172447-33-3 (1-(3-Hydroxyazetidin-3-yl)cyclooctane-1-carboxylic acid)
1-(3-Hydroxyazetidin-3-yl)cyclooctane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1629933
- 1-(3-hydroxyazetidin-3-yl)cyclooctane-1-carboxylic acid
- 2172447-33-3
- 1-(3-Hydroxyazetidin-3-yl)cyclooctane-1-carboxylic acid
-
- Inchi: 1S/C12H21NO3/c14-10(15)11(12(16)8-13-9-12)6-4-2-1-3-5-7-11/h13,16H,1-9H2,(H,14,15)
- InChI Key: QWADOKHROYCHJU-UHFFFAOYSA-N
- SMILES: OC1(CNC1)C1(C(=O)O)CCCCCCC1
Computed Properties
- Exact Mass: 227.15214353g/mol
- Monoisotopic Mass: 227.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 69.6Ų
1-(3-Hydroxyazetidin-3-yl)cyclooctane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1629933-0.05g |
1-(3-hydroxyazetidin-3-yl)cyclooctane-1-carboxylic acid |
2172447-33-3 | 0.05g |
$972.0 | 2023-07-10 | ||
| Enamine | EN300-1629933-0.1g |
1-(3-hydroxyazetidin-3-yl)cyclooctane-1-carboxylic acid |
2172447-33-3 | 0.1g |
$1019.0 | 2023-07-10 | ||
| Enamine | EN300-1629933-0.25g |
1-(3-hydroxyazetidin-3-yl)cyclooctane-1-carboxylic acid |
2172447-33-3 | 0.25g |
$1065.0 | 2023-07-10 | ||
| Enamine | EN300-1629933-0.5g |
1-(3-hydroxyazetidin-3-yl)cyclooctane-1-carboxylic acid |
2172447-33-3 | 0.5g |
$1111.0 | 2023-07-10 | ||
| Enamine | EN300-1629933-1.0g |
1-(3-hydroxyazetidin-3-yl)cyclooctane-1-carboxylic acid |
2172447-33-3 | 1.0g |
$1157.0 | 2023-07-10 | ||
| Enamine | EN300-1629933-2.5g |
1-(3-hydroxyazetidin-3-yl)cyclooctane-1-carboxylic acid |
2172447-33-3 | 2.5g |
$2268.0 | 2023-07-10 | ||
| Enamine | EN300-1629933-5.0g |
1-(3-hydroxyazetidin-3-yl)cyclooctane-1-carboxylic acid |
2172447-33-3 | 5.0g |
$3355.0 | 2023-07-10 | ||
| Enamine | EN300-1629933-10.0g |
1-(3-hydroxyazetidin-3-yl)cyclooctane-1-carboxylic acid |
2172447-33-3 | 10.0g |
$4974.0 | 2023-07-10 | ||
| Enamine | EN300-1629933-50mg |
1-(3-hydroxyazetidin-3-yl)cyclooctane-1-carboxylic acid |
2172447-33-3 | 50mg |
$972.0 | 2023-09-22 | ||
| Enamine | EN300-1629933-100mg |
1-(3-hydroxyazetidin-3-yl)cyclooctane-1-carboxylic acid |
2172447-33-3 | 100mg |
$1019.0 | 2023-09-22 |
1-(3-Hydroxyazetidin-3-yl)cyclooctane-1-carboxylic acid Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 1-(3-Hydroxyazetidin-3-yl)cyclooctane-1-carboxylic acid
Comprehensive Analysis of 1-(3-Hydroxyazetidin-3-yl)cyclooctane-1-carboxylic acid (CAS No. 2172447-33-3)
1-(3-Hydroxyazetidin-3-yl)cyclooctane-1-carboxylic acid (CAS No. 2172447-33-3) is a structurally unique compound that has garnered significant attention in pharmaceutical and chemical research. This molecule combines a cyclooctane backbone with a hydroxyazetidine moiety, making it a promising candidate for drug discovery and material science applications. Its carboxylic acid functional group further enhances its reactivity, enabling diverse synthetic modifications.
The compound's 3-hydroxyazetidine ring is a key feature, as this heterocycle is increasingly explored in medicinal chemistry due to its conformational rigidity and hydrogen-bonding capabilities. Researchers are particularly interested in its potential as a bioisostere for more traditional functional groups, which could improve drug-like properties such as solubility and metabolic stability. The cyclooctane component adds lipophilicity, potentially enhancing membrane permeability in biological systems.
Recent studies have highlighted the growing importance of azetidine-containing compounds in addressing modern therapeutic challenges. As the pharmaceutical industry seeks to overcome issues like drug resistance and poor bioavailability, molecules like 1-(3-Hydroxyazetidin-3-yl)cyclooctane-1-carboxylic acid offer novel structural templates. Its balanced combination of polar (hydroxy and carboxylic acid) and non-polar (cyclooctane) elements makes it particularly interesting for structure-activity relationship studies.
From a synthetic chemistry perspective, the compound presents several intriguing challenges and opportunities. The azetidine ring's strain energy and the cyclooctane's conformational flexibility create unique reactivity patterns that synthetic chemists are beginning to exploit. Recent publications have described innovative routes to similar structures, reflecting the compound's relevance in contemporary organic synthesis methodologies.
In the context of current research trends, this compound aligns with several hot topics in chemical biology. The search for new heterocyclic scaffolds and three-dimensional molecular architectures in drug discovery makes 1-(3-Hydroxyazetidin-3-yl)cyclooctane-1-carboxylic acid particularly noteworthy. Its potential applications in fragment-based drug design and as a versatile synthetic intermediate are areas of active investigation.
The physicochemical properties of this compound also merit discussion. The presence of both hydrogen bond donors (hydroxy group) and acceptors (carboxylic acid and azetidine nitrogen) suggests interesting solubility characteristics. These properties are crucial for researchers evaluating its potential in medicinal chemistry applications, where the balance between hydrophilicity and lipophilicity often determines a compound's success.
Quality control and characterization of 1-(3-Hydroxyazetidin-3-yl)cyclooctane-1-carboxylic acid require sophisticated analytical techniques. Modern HPLC methods, mass spectrometry, and NMR spectroscopy are typically employed to ensure purity and confirm structure. These analytical challenges reflect the compound's complexity and the precision required in its handling and application.
Looking forward, the scientific community anticipates expanding applications for this compound across multiple disciplines. Its unique structural features position it as a valuable building block in peptide mimetics development, metal-organic frameworks construction, and chiral catalyst design. As research continues, we expect to see more publications exploring the full potential of this intriguing molecule.
For researchers working with 2172447-33-3, proper storage conditions are essential to maintain stability. The compound's hydroxyazetidine moiety may be sensitive to certain environmental factors, requiring careful consideration of temperature, humidity, and light exposure during storage and handling. These practical aspects are crucial for ensuring reproducible results in experimental work.
The commercial availability of 1-(3-Hydroxyazetidin-3-yl)cyclooctane-1-carboxylic acid has increased in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically offer the compound in various quantities and purity grades, catering to different research needs from initial screening to large-scale synthesis projects.
In conclusion, 1-(3-Hydroxyazetidin-3-yl)cyclooctane-1-carboxylic acid represents an exciting area of chemical research with broad potential applications. Its unique combination of structural features addresses several current challenges in drug discovery and materials science, making it a compound worth watching as research progresses. The scientific community continues to uncover new aspects of its chemistry and potential applications, ensuring its relevance in future studies.
2172447-33-3 (1-(3-Hydroxyazetidin-3-yl)cyclooctane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)